Cas no 2954-15-6 (Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI))

• Product Name: Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI)
• CAS No: 2954-15-6
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 275287
• PubChem ID: 135463847
• Update Time: 2025-04-19

Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI)
• N-[3-(2-acetamido-6-methyl-4-oxo-1H-pyrimidin-5-yl)propyl]acetamide
• 2-Acetamido-5-(3-acetamidopropyl)-6-methyl-4-pyrimidinol
• 2-acetylamino-5-(3-acetylamino-propyl)-6-methyl-3H-pyrimidin-4-one
• AG-E-96265
• CTK4G3463
• N-[3-(2-ACETAMIDO-4-METHYL-6-OXO-3H-PYRIMIDIN-5-YL)PROPYL]ACETAMIDE
• NSC211195
• DTXSID80309129
• 2954-15-6
• N-[3-(2-Acetamido-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propyl]acetamide
• NSC-211195

• Inchi： 1S/C12H18N4O3/c1-7-10(5-4-6-13-8(2)17)11(19)16-12(14-7)15-9(3)18/h4-6H2,1-3H3,(H,13,17)(H2,14,15,16,18,19)
• InChI Key： RCUWLABKYWRJIL-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(NC(C)=O)N1)CCCNC(C)=O

Computed Properties

• Exact Mass: 266.13804
• Monoisotopic Mass: 266.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.66
• LogP: 0.56930